![molecular formula C10H12ClNO2 B5870195 5-chloro-N-ethyl-2-methoxybenzamide](/img/structure/B5870195.png)
5-chloro-N-ethyl-2-methoxybenzamide
Overview
Description
5-chloro-N-ethyl-2-methoxybenzamide is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 213.0556563 g/mol and the complexity rating of the compound is 199. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molar Refraction and Polarizability Studies
The antiemetic drug 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, which shares a similar structure with 5-chloro-N-ethyl-2-methoxybenzamide, has been studied for its molar refraction and polarizability. These studies involve measuring density and refractive index as a function of drug concentration, leading to insights into the drug's molecular interactions and polarizability effects (Sawale et al., 2016).
Transformation and Excretion in Biological Systems
Research on similar compounds, such as metoclopramide (4-amino-5-chloro-N-[2-(diethylamino)-ethyl]-2-methoxybenzamide), has revealed insights into drug transformation and excretion in biological systems. This includes the identification of various transformation products in the urine after oral administration in rabbits, providing valuable information on drug metabolism (Arita et al., 1970).
Gastroprokinetic Activity Research
Compounds structurally related to this compound have been evaluated for their gastroprokinetic activity. Studies on novel 5-hydroxytryptamine 4 (5-HT4) receptor agonists, including derivatives of 4-amino-N-[2-(1-aminocycloalkan-1-yl)ethyl]-5-chloro-2-methoxybenzamides, have shown potential in enhancing gastric motility and emptying (Suzuki et al., 1998).
Spectroscopy Analysis in Drug Development
Spectroscopy analysis of compounds like glibenclamide, which contains the this compound structure, plays a crucial role in understanding drug interactions and molecular properties. Techniques like FTIR and NMR spectroscopy are used for this purpose, providing insights into molecular interactions and electrostatic potential (Delgadillo-Armendariz et al., 2014).
Antibacterial Activity Research
Research on novel Mannich bases derived from 5-chloro-2-methoxybenzamide and sulfonamides/amines has shown significant antibacterial activities against various bacterial strains. Such studies contribute to the development of new antibacterial agents with potential medicinal applications (Joshi et al., 2005).
Properties
IUPAC Name |
5-chloro-N-ethyl-2-methoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2/c1-3-12-10(13)8-6-7(11)4-5-9(8)14-2/h4-6H,3H2,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYEVQZAXPSGVHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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